Cas no 1805604-48-1 (Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate)

• Product Name: Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate
• CAS No: 1805604-48-1
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• CID: 4885701
• Update Time: 2025-06-25

Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate

• Inchi： 1S/C11H11ClF3NO2/c1-2-18-8(17)3-6-5-16-7(4-12)10(13)9(6)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： HDXUKRQLWCYTPP-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C(=CN=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate

Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate (CAS No. 1805604-48-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate, identified by its CAS number 1805604-48-1, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its structural complexity and its pivotal role in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms, a chloromethyl group, and an acetate moiety makes it a valuable building block for the development of novel therapeutic agents.

The< strong>fluorinated pyridine core of Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate contributes to its unique chemical properties, which are highly sought after in medicinal chemistry. Fluorine atoms are known to enhance the metabolic stability, binding affinity, and overall pharmacological activity of drug candidates. In particular, the< strong>difluoromethyl group is a frequently employed pharmacophore that improves lipophilicity and reduces metabolic degradation, making it an attractive feature in drug design.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate as a key intermediate. Researchers have demonstrated efficient synthetic routes that leverage this compound to produce complex heterocyclic scaffolds essential for pharmaceutical applications. For instance, studies have shown that it can be readily converted into more intricate molecules through nucleophilic substitution reactions, allowing for the rapid assembly of novel drug candidates.

In the context of modern drug discovery, Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate has been utilized in the development of compounds targeting various therapeutic areas. Notably, it has found applications in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The< strong>chloromethyl group provides a reactive site for further functionalization, enabling the construction of potent inhibitors with high selectivity and efficacy.

The< strong>acetate moiety in Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate also plays a crucial role in its utility as a pharmaceutical intermediate. This functional group can be easily modified through various chemical transformations, such as ester hydrolysis or transesterification, allowing for the creation of diverse derivatives with tailored properties. Such flexibility is invaluable in optimizing drug-like characteristics, including solubility, bioavailability, and pharmacokinetic profiles.

Current research endeavors are focusing on expanding the synthetic applications of Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate by exploring novel reaction pathways and catalyst systems. These efforts aim to enhance the efficiency and sustainability of its production, thereby facilitating large-scale pharmaceutical manufacturing. Additionally, investigations into its role in green chemistry initiatives are underway, with an emphasis on minimizing waste and reducing environmental impact.

The< strong>Ethyl 2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetate CAS No. 1805604-48-1 continues to be a cornerstone in synthetic organic chemistry, particularly within the pharmaceutical industry. Its unique structural features and reactivity make it an indispensable tool for chemists striving to develop innovative therapeutic solutions. As research progresses, it is expected that new applications and derivatives will emerge, further solidifying its importance in drug discovery and development.